molecular formula C13H10N4O3 B11654909 2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine

2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine

Cat. No.: B11654909
M. Wt: 270.24 g/mol
InChI Key: MMMUZUUQQUKILP-UHFFFAOYSA-N
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Description

2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyrimidine family

Properties

Molecular Formula

C13H10N4O3

Molecular Weight

270.24 g/mol

IUPAC Name

2-[(3-nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine

InChI

InChI=1S/C13H10N4O3/c18-17(19)11-3-1-4-12(7-11)20-9-10-8-16-6-2-5-14-13(16)15-10/h1-8H,9H2

InChI Key

MMMUZUUQQUKILP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCC2=CN3C=CC=NC3=N2)[N+](=O)[O-]

solubility

>40.5 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Preparation Methods

The synthesis of 2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine can be achieved through various synthetic routes. One common method involves the condensation of 3-nitrophenol with imidazo[1,2-a]pyrimidine-2-carbaldehyde in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine undergoes various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

    Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

    Cyclization: The compound can undergo intramolecular cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and nucleophiles such as amines and thiols. Major products formed from these reactions include amino derivatives, substituted imidazo[1,2-a]pyrimidines, and fused heterocyclic compounds .

Scientific Research Applications

2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine involves its interaction with specific molecular targets. For example, in its role as an antimicrobial agent, the compound inhibits bacterial enzymes involved in cell wall synthesis, leading to cell death. In cancer research, it inhibits enzymes involved in DNA replication and repair, thereby preventing cancer cell proliferation .

Comparison with Similar Compounds

2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine can be compared with other similar compounds such as:

The uniqueness of 2-[(3-Nitrophenoxy)methyl]imidazo[1,2-a]pyrimidine lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to its analogues.

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